Cas no 33469-16-8 (1H-Imidazole, 2-(3,4-dichlorophenyl)-4-(trifluoromethyl)-)
33469-16-8 structure
Product Name:1H-Imidazole, 2-(3,4-dichlorophenyl)-4-(trifluoromethyl)-
CAS No:33469-16-8
MF:C10H5Cl2F3N2
MW:281.061310529709
CID:1457694
PubChem ID:12811215
Update Time:2025-04-20
1H-Imidazole, 2-(3,4-dichlorophenyl)-4-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole, 2-(3,4-dichlorophenyl)-4-(trifluoromethyl)-
- 2-(3,4-dichloro-phenyl)-4-trifluoromethyl-1(3)H-imidazole
- 2-(3,4-dichlorophenyl)-5-(trifluoromethyl)-1H-Imidazole
- 33469-16-8
- 1H-Imidazole, 2-(3,4-dichlorophenyl)-5-(trifluoromethyl)-
- DB-068830
- DTXSID001203516
-
- Inchi: 1S/C10H5Cl2F3N2/c11-6-2-1-5(3-7(6)12)9-16-4-8(17-9)10(13,14)15/h1-4H,(H,16,17)
- InChI Key: IRBDUGKQXSGKAW-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)C1=NC=C(C(F)(F)F)N1)Cl
Computed Properties
- Exact Mass: 279.97835
- Monoisotopic Mass: 279.9781880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 28.7Ų
Experimental Properties
- PSA: 28.68
1H-Imidazole, 2-(3,4-dichlorophenyl)-4-(trifluoromethyl)- Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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